Cas no 122111-02-8 (2-Deoxy-2,2-difluoro-D-threo-pentofuranos-1-ulose-3,5-dibenzoate)

• Product Name: 2-Deoxy-2,2-difluoro-D-threo-pentofuranos-1-ulose-3,5-dibenzoate
• CAS No: 122111-02-8
• MF: C₁₉H₁₄F₂O₆
• MW: 376.307672977448
• CID: 104568
• PubChem ID: 45038807
• Update Time: 2025-04-18

2-Deoxy-2,2-difluoro-D-threo-pentofuranos-1-ulose-3,5-dibenzoate Chemical and Physical Properties

Names and Identifiers

• D-threo-Pentonic acid,2-deoxy-2,2-difluoro-, g-lactone, 3,5-dibenzoate
• 1-OXO-2-DEOXY-2,2-DIFLUORO-3,4-DIBENZOYLOXY-RIBOSE
• 2-Deoxy-2,2-difluoro-D-threo-pentofuranos-1-ulose-3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-D-erythro-pentofuranos-1-ulose-3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-D-erythro-pentonic acid
• 2-Deoxy-2,2-difluoro-D-threo-pentonic Acid
• A-lactone 3,5-dibenzoate
• 3,5-Dibenzoate-2-deoxy-2,2-difluoro-D-threo-pentonic acid γ-lactone
• 2-Deoxy-2,2-difluoro-D-threo-pentonic Acid γ-Lactone 3,5-Dibenzoate
• 1217526-42-5
• ((2R)-3-(Benzoyloxy)-4,4-difluoro-5-oxotetrahydrofuran-2-yl)methyl benzoate
• SHHNEUNVMZNOID-GICMACPYSA-N
• 122111-02-8
• SCHEMBL13429626
• DTXSID90661881
• [(2R)-3-benzoyloxy-4,4-difluoro-5-oxooxolan-2-yl]methyl benzoate
• [(2R)-3-(Benzoyloxy)-4,4-difluoro-5-oxooxolan-2-yl]methyl benzoate (non-preferred name)
• MD16672
• 2-Deoxy-2,2-difluoro-D-threo-pentonic acid gamma-lactone 3,5-dibenzoate
• [(2R)-3-(BENZOYLOXY)-4,4-DIFLUORO-5-OXOOXOLAN-2-YL]METHYL BENZOATE

• Inchi： 1S/C19H14F2O6/c20-19(21)15(27-17(23)13-9-5-2-6-10-13)14(26-18(19)24)11-25-16(22)12-7-3-1-4-8-12/h1-10,14-15H,11H2/t14-,15?/m1/s1
• InChI Key： SHHNEUNVMZNOID-GICMACPYSA-N
• SMILES： FC1(C(=O)O[C@H](COC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 376.07600
• Monoisotopic Mass: 376.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 437.2±45.0 °C at 760 mmHg
• Flash Point: 210.5±23.6 °C
• PSA: 78.90000
• LogP: 2.62970
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Deoxy-2,2-difluoro-D-threo-pentofuranos-1-ulose-3,5-dibenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)